Cas no 104804-16-2 (5-(2-methylpropyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-methylpropyl)thiophene-2-carbaldehyde
• CAS No: 104804-16-2
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD08060024
• CID: 876588
• PubChem ID: 20213666
• Update Time: 2025-06-22

5-(2-methylpropyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isobutylthiophene-2-carbaldehyde
• 5-(2-methylpropyl)thiophene-2-carbaldehyde
• 5-Isobutyl-thiophene-2-carbaldehyde
• 5-isobutylthiophene-2-carbaldehyde(SALTDATA: FREE)
• 5-Isobutyl-thiophen-2-carbaldehyd
• CHEMBRDG-BB 4016142
• DTXSID70603663
• Z1198175690
• 5-Isobutyl-2-thiophenecarbaldehyde
• G85116
• BS-25764
• 104804-16-2
• DB-027727
• SCHEMBL10130976
• EN300-713906
• WWHUUTRXFJQXOB-UHFFFAOYSA-N
• BP-11069
• AKOS000302240
• MFCD08060024
• CS-0440247

• MDL： MFCD08060024
• Inchi： 1S/C9H12OS/c1-7(2)5-8-3-4-9(6-10)11-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： WWHUUTRXFJQXOB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1CC(C)C

Computed Properties

• Exact Mass: 168.06100
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 2.75910

5-(2-methylpropyl)thiophene-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(2-methylpropyl)thiophene-2-carbaldehyde

5-(2-Methylpropyl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

5-(2-Methylpropyl)Thiophene-2-Carbaldehyde (CAS No. 104804-16-2) is a fascinating organic compound with a unique structure that combines a thiophene ring, an aldehyde group, and an isopropyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in various fields, including materials science, pharmaceuticals, and sensor technology. The molecule's structure, which features a thiophene ring substituted with an aldehyde group at position 2 and an isopropyl group at position 5, provides it with distinct chemical and physical properties that make it highly valuable for research and industrial purposes.

The thiophene ring in 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde is a five-membered aromatic heterocycle containing one sulfur atom. This structure contributes to the compound's stability and reactivity. The aldehyde group at position 2 introduces electrophilic character to the molecule, enabling it to participate in various nucleophilic addition reactions. Meanwhile, the isopropyl group at position 5 adds steric bulk to the molecule, which can influence its solubility, reactivity, and interactions with other molecules. These structural features make 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde a versatile building block for synthesizing more complex molecules with tailored properties.

Recent studies have highlighted the potential of 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers and organic semiconductors. The compound's ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced electrical conductivity and mechanical stability. These materials hold promise for applications in flexible electronics, photovoltaics, and wearable devices.

In the pharmaceutical industry, 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde has been investigated for its potential as a drug delivery agent. Its unique structure allows for the attachment of various functional groups, enabling the design of targeted drug delivery systems. Recent research has demonstrated that derivatives of this compound can enhance the bioavailability of drugs by protecting them from enzymatic degradation and improving their solubility in biological fluids.

The compound has also found applications in sensor technology. Due to its sensitivity to environmental changes such as temperature and pH levels, 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde can be incorporated into sensors for detecting chemical and physical parameters in real-time. This property makes it a valuable component in the development of smart sensors for industrial monitoring and environmental protection.

From a synthetic perspective, 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde can be prepared through various routes, including oxidation reactions of thiols or thioethers. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. These developments have facilitated its widespread use in both academic research and industrial applications.

In conclusion, 5-(2-Methylpropyl)Thiophene-2-Carbaldehyde (CAS No. 104804-16-2) is a multifaceted compound with a rich structural diversity that lends itself to numerous applications across different disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern science and technology.